8-Chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid

• IUPAC Name: 5-chloro-2,3-dihydro-1,4-benzodioxine-8-carboxylic acid
• InChI: InChI=1S/C9H7ClO4/c10-6-2-1-5(9(11)12)7-8(6)14-4-3-13-7/h1-2H,3-4H2,(H,11,12)
• InChI Key: RHTLNBSAROMJMO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC(=C2O1)C(=O)O)Cl
• Molecular Formula: C9H7ClO4
• DSSTOX Substance ID: DTXSID601208788
• Molecular Weight: 214.60 g/mol
• CAS RN: 66411-24-3

Description

8-Chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid is a chemical compound with the CAS Number: 66411-24-3. It has a molecular weight of 214.6. The IUPAC name for this compound is 8-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylic acid.

Molecular Structure Analysis

The InChI code for 8-Chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid is 1S/C9H7ClO4/c10-6-2-1-5(9(11)12)7-8(6)14-4-3-13-7/h1-2H,3-4H2,(H,11,12). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

8-Chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid is a powder at room temperature. The compound should be stored at room temperature.

Scientific Research Applications

Synthesis and Bioactivity

• Anticonvulsant Activity : Amino amides and amino esters based on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-cyclopentane-1-carboxylic acid were synthesized, showcasing potential anticonvulsant activities. This work demonstrates the utility of related benzodioxine compounds in developing anticonvulsant agents (Arustamyan et al., 2019).

• Chiral Synthesis Applications : Research on Alcaligenes faecalis subsp. parafaecalis led to efficient preparation methods for both enantiomers of chiral building blocks related to 1,4-benzodioxin-2-carboxylic acid, crucial for synthesizing therapeutic agents. This work underscores the importance of enzymatic processes in achieving enantiomeric purity for drug development (Mishra et al., 2016).

• Antimicrobial Properties : The synthesis of hexahydro[1,4]diazepino[2,3-h]quinoline-9-carboxylic acid and its derivatives highlighted potential antibacterial activities, especially against Gram-positive strains. Such compounds add to the arsenal of molecules with potential therapeutic applications in combating bacterial infections (Al-Hiari et al., 2008).

• Lipase-Catalyzed Hydrolysis : Studies on the enantioselective hydrolysis of methyl 1,4-benzodioxan-2-carboxylate by lipases from Alcaligenes sp. demonstrate the production of (S) enantiomer of 1,4-benzodioxan-2-carboxylic acid, a key intermediate for Doxazosin mesylate, highlighting the biocatalytic approach to obtain pharmaceutical intermediates (Varma et al., 2008).

Chemical Synthesis Techniques

• Novel Syntheses : Research into the synthesis of 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides and their derivatives opens pathways to potential therapeutic compounds, illustrating the role of benzodioxine derivatives as precursors in medicinal chemistry (Bozzo et al., 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.

Mechanism of Action

Target of Action

Compounds containing a similar structure, benzo-1,4-dioxane, have been studied for their anti-inflammatory properties and their potential as α- and β- adrenergic antagonists .

Mode of Action

It can be inferred from related compounds that it may interact with its targets to modulate their activity, leading to changes in cellular functions .

Biochemical Pathways

Based on the potential targets, it can be hypothesized that it may influence pathways related to inflammation and adrenergic signaling .

Result of Action

Based on the potential targets, it can be hypothesized that it may have anti-inflammatory effects and modulate adrenergic signaling .

Synthesis routes and methods I

Procedure details

29.3 g of 8-amino-1,4-benzodioxane-5-carboxylic acid, 120 ml of water and 30 ml of hydrochloric acid were introduced into a balloon flask provided with an agitator and a thermometer. The mixture was heated to 40° C. and then cooled to 5° C. and a solution of 10.5 g of sodium nitrite in 20 ml of water was added in portions with the temperature being maintained at from 5°-10° C. The mixture was agitated and then poured into a solution of 12 g of cuprous chloride in 45 ml of hydrochloric acid (d=1.18) with the temperature being maintained below 30° C. The precipitate was dried off, washed in 300 ml of water and 25 g of sodium bicarbonate. The solution was filtered and treated with hydrochloric acid. The precipitate was dried off, washed with water and dried. 20 g of 8-chloro-1,4-benzodioxane-5-carboxylic acid were obtained (M.P.: 195° C.; yield: 62%).

Synthesis routes and methods II

Procedure details

29.3 g of 8-amino-1,4-benzodioxane-5-carboxylic acid, 120 ml of water and 30 ml of hydrochloric acid were introduced into a balloon flask provided with an agitator and a thermometer. The mixture was heated to 40° C. and then cooled to 5° C. and a solution of 10.5 g of sodium nitrate in 20 ml of water was added in portions with the temperature being maintained at from 5°-10° C. The mixture was agitated and then poured into a solution of 12 g of cuprous chloride in 45 ml of hydrochloric acid (d=1.18) with the temperature being maintained below 30° C. The precipitate was dried off, washed in 300 ml of water and 25 g of sodium bicarbonate. The solution was filtered and treated with hydrochloric acid. The precipitate was dried off, washed with water and dried. 20 g of 8-chloro-1,4-benzodioxane-5-carboxylic acid were obtained (M.P.: 195° C.; yield 62%).